2-[(2,5-Dimethylphenyl)methylthio]-5-(3-pyridinyl)-1,3,4-oxadiazole

• Molecular Formula: C16H15N3OS
• Molecular Weight: 297.4 g/mol
• IUPAC Name: 2-[(2,5-dimethylphenyl)methylsulfanyl]-5-pyridin-3-yl-1,3,4-oxadiazole
• InChI: InChI=1S/C16H15N3OS/c1-11-5-6-12(2)14(8-11)10-21-16-19-18-15(20-16)13-4-3-7-17-9-13/h3-9H,10H2,1-2H3
• InChI Key: RMMCKEVEQQHBQD-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)CSC2=NN=C(O2)C3=CN=CC=C3

Description

2-[(2,5-dimethylphenyl)methylthio]-5-(3-pyridinyl)-1,3,4-oxadiazole is an aryl sulfide.

Scientific Research Applications

Pyrolysis and Spectroscopy Applications

Pyrolysis Studies : The compound 2-[(2,5-Dimethylphenyl)methylthio]-5-(3-pyridinyl)-1,3,4-oxadiazole and its derivatives have been studied in the context of pyrolysis. For instance, Werstiuk, Kłys, and Warkentin (2006) investigated the gas-phase pyrolysis of a related compound, examining its photoelectron spectrum and conducting Density Functional Theory (DFT) calculations for interpretation (Werstiuk et al., 2006).

Spectroscopic Analysis : In another study, the spectroscopic properties of isomeric 5-(pyridyl)-1,3,4-oxadiazol-2-thiones and 2-methylthio-5-(pyridyl)-1,3,4-oxadiazoles were thoroughly analyzed using DFT and Time-Dependent DFT (TD-DFT) methods. This research provided insights into the electronic structure and spectral characteristics of these compounds (Eshimbetov et al., 2017).

Optoelectronic and Electrical Applications

Optoelectronic Properties : Wang, Pålsson, Batsanov, and Bryce (2006) synthesized 2,5-diphenyl-1,3,4-oxadiazole derivatives with various substituents and investigated their optoelectronic properties. They noted the electron-withdrawing effect of the oxadiazole units and explored the photoluminescence characteristics of these molecules, highlighting their potential in optoelectronic applications (Wang et al., 2006).

Electrical Conductivity and Stability : New polymers containing 1,3,4-oxadiazole and imide groups were synthesized and characterized for their solubility, thermal stability, and fluorescence properties. These polymers, due to their high thermal stability and fluorescence characteristics, might find applications in the field of advanced materials, especially in areas requiring stable, fluorescent materials (Hamciuc et al., 2005).

Chemical Synthesis and Material Science

Synthesis of Novel Compounds : Research by Potkin, Petkevich, and Kurman (2009) involved the synthesis of 5-substituted 3-[5-(2,5-dimethylphenyl)-1,2-oxazol-3-yl]-1,2,4-oxadiazoles, contributing to the chemical literature on novel synthetic routes and potentially opening doors to new compounds with unique properties (Potkin et al., 2009).

Crystallographic Analysis : The crystal structures of certain substituted 2,5-diaryl-1,3,4-oxadiazoles were determined, providing valuable data on the molecular arrangement and stacking behavior of these compounds in the solid state. This information is crucial for understanding the material properties and for the design of materials with specific characteristics (Stockhause et al., 2001).